molecular formula C18H14N2 B6209941 3-ethynyl-N-[(quinolin-2-yl)methyl]aniline CAS No. 1042639-35-9

3-ethynyl-N-[(quinolin-2-yl)methyl]aniline

Cat. No. B6209941
CAS RN: 1042639-35-9
M. Wt: 258.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethynyl-N-[(quinolin-2-yl)methyl]aniline is a chemical compound that has gained significant attention in scientific research due to its potential biological activity and various applications. It has a molecular formula of C18H14N2 and a molecular weight of 258.31716 .


Synthesis Analysis

The synthesis of quinoline derivatives, such as this compound, often involves various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis . Transition metal catalysed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions and green reaction protocols are also useful for the construction and functionalization of this compound .


Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline ring attached to an aniline group via an ethynyl bridge . The quinoline moiety is a heterocyclic aromatic compound with a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .


Chemical Reactions Analysis

Quinoline, the core structure in this compound, participates in both electrophilic and nucleophilic substitution reactions . It forms salts with acids and exhibits reactions similar to benzene and pyridine .

Future Directions

Quinoline derivatives, such as 3-ethynyl-N-[(quinolin-2-yl)methyl]aniline, have potential for industrial and medicinal applications . Future research may focus on further exploring the biological activities of these compounds and developing new therapeutic agents based on the quinoline nucleus .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethynyl-N-[(quinolin-2-yl)methyl]aniline involves the reaction of 2-chloroquinoline with propargylamine followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "2-chloroquinoline", "propargylamine", "sodium borohydride", "acetic acid", "ethanol", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-chloroquinoline (1.0 g, 6.2 mmol) in ethanol (20 mL) and add propargylamine (0.8 mL, 12.4 mmol) and acetic acid (0.5 mL, 8.7 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a yellow solid.", "Step 3: Dissolve the yellow solid in ethanol (10 mL) and add sodium borohydride (0.3 g, 8.0 mmol) slowly with stirring. After the addition is complete, stir the mixture at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and stirring for 30 minutes. Extract the mixture with diethyl ether (3 x 20 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a yellow solid.", "Step 5: Purify the yellow solid by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to obtain the desired product as a yellow solid (yield: 0.6 g, 45%)." ] }

CAS RN

1042639-35-9

Molecular Formula

C18H14N2

Molecular Weight

258.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.